Cas no 1213341-63-9 (4-(1S)-1-aminoethylbenzene-1,2,3-triol)

4-(1S)-1-aminoethylbenzene-1,2,3-triol structure
1213341-63-9 structure
Product Name:4-(1S)-1-aminoethylbenzene-1,2,3-triol
CAS No:1213341-63-9
MF:C8H11NO3
MW:169.177842378616
CID:6211546
PubChem ID:95421266
Update Time:2024-01-13

4-(1S)-1-aminoethylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 4-(1S)-1-aminoethylbenzene-1,2,3-triol
    • 4-[(1S)-1-aminoethyl]benzene-1,2,3-triol
    • 1213341-63-9
    • EN300-1837683
    • Inchi: 1S/C8H11NO3/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-4,10-12H,9H2,1H3/t4-/m0/s1
    • InChI Key: XLBBOZCOFVBBSO-BYPYZUCNSA-N
    • SMILES: OC1C(=C(C=CC=1[C@H](C)N)O)O

Computed Properties

  • Exact Mass: 169.07389321g/mol
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.7Ų

4-(1S)-1-aminoethylbenzene-1,2,3-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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